Cas no 4897-54-5 (1-(3-(4-Bromophenyl)propyl)pyrrolidine)

1-(3-(4-Bromophenyl)propyl)pyrrolidine is a brominated organic compound featuring a pyrrolidine moiety linked to a 4-bromophenyl group via a propyl chain. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the bromine atom enhances its reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, enabling efficient derivatization. Its well-defined molecular architecture ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity, requiring proper storage and handling to maintain stability. Its utility in medicinal chemistry research underscores its importance as a building block for novel compounds.
1-(3-(4-Bromophenyl)propyl)pyrrolidine structure
4897-54-5 structure
Product Name:1-(3-(4-Bromophenyl)propyl)pyrrolidine
CAS No:4897-54-5
MF:C13H18BrN
MW:268.192722797394
CID:843596
PubChem ID:24823569
Update Time:2025-10-29

1-(3-(4-Bromophenyl)propyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(4-Bromophenyl)propyl)pyrrolidine
    • 1-[3-(4-Bromophenyl)propyl]pyrrolidine
    • Pyrrolidine, 1-[3-(4-bromophenyl)propyl]-
    • 1-(3-(4-bromo-phenyl)-propyl)-pyrrolidine
    • 1-[3-(4-bromo-phenyl)-propyl]-pyrrolidine
    • AK127786
    • KB-213409
    • N-< 3-(4-Brom-phenyl)-propyl> -pyrrolidin
    • SureCN2326201
    • DTXSID00647595
    • SCHEMBL2326201
    • DCXLRBFSAZIKOH-UHFFFAOYSA-N
    • 4897-54-5
    • DB-363157
    • Inchi: 1S/C13H18BrN/c14-13-7-5-12(6-8-13)4-3-11-15-9-1-2-10-15/h5-8H,1-4,9-11H2
    • InChI Key: DCXLRBFSAZIKOH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CCCN1CCCC1

Computed Properties

  • Exact Mass: 267.06226g/mol
  • Monoisotopic Mass: 267.06226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 3.2Ų

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Additional information on 1-(3-(4-Bromophenyl)propyl)pyrrolidine

Introduction to 1-(3-(4-Bromophenyl)propyl)pyrrolidine (CAS No. 4897-54-5)

1-(3-(4-Bromophenyl)propyl)pyrrolidine, also known by its CAS number 4897-54-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which includes a pyrrolidine ring and a substituted phenyl group. The presence of the bromine atom in the phenyl ring makes it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical formula of 1-(3-(4-Bromophenyl)propyl)pyrrolidine is C12H18BrN, and it has a molecular weight of approximately 260.2 g/mol. The compound is typically a colorless to pale yellow liquid with a boiling point around 200-210°C at 760 mmHg. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water.

In recent years, 1-(3-(4-Bromophenyl)propyl)pyrrolidine has been extensively studied for its potential applications in the development of new drugs. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic activities. These findings suggest that 1-(3-(4-Bromophenyl)propyl)pyrrolidine could serve as a valuable starting material for the development of novel treatments for conditions such as arthritis and chronic pain.

Beyond its pharmaceutical applications, 1-(3-(4-Bromophenyl)propyl)pyrrolidine has also found use in materials science. Researchers at the University of California, Berkeley, have explored its potential as a building block for advanced polymers and functional materials. The unique electronic properties of the brominated phenyl group make it an attractive candidate for applications in electronic devices and sensors.

The synthesis of 1-(3-(4-Bromophenyl)propyl)pyrrolidine can be achieved through several routes, including nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions. A commonly used method involves the reaction of 4-bromobenzaldehyde with propargylamine followed by reduction to form the desired product. This synthetic pathway is highly efficient and can be scaled up for industrial production.

In terms of safety and handling, it is important to note that while 1-(3-(4-Bromophenyl)propyl)pyrrolidine is not classified as a hazardous material, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound.

The environmental impact of 1-(3-(4-Bromophenyl)propyl)pyrrolidine is another important consideration. Studies have shown that it can be biodegraded under certain conditions, but its persistence in the environment depends on factors such as pH, temperature, and microbial activity. Therefore, responsible disposal practices are essential to minimize any potential environmental impact.

In conclusion, 1-(3-(4-Bromophenyl)propyl)pyrrolidine (CAS No. 4897-54-5) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.

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